Cas no 30925-07-6 (L-Cystine dihydrochloride)

L-Cystine dihydrochloride structure

Product Name:L-Cystine dihydrochloride

CAS No:30925-07-6

MF:C₆H₁₄Cl₂N₂O₄S₂

MW:311.20648

MDL:MFCD00070399

CID:95482

PubChem ID:21121987

Update Time:2024-10-30

L-Cystine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- L-Cystine Dihydrochloride Suppliers & Manufacturers
- 2-amino-3-[(2R)-2-amino-3-hydroxy-3-oxopropyl]disulfanylpropanoic acid dihydrochloride
- L-Cystine dihydrochloride
- Dl-cystine hci
- dl-cystinedihydrochloridecrystalline
- L-Cystine 2HCl
- (H-Cys-OH)2·2HCl
- L-Cystine dihydrochloride；Cystine dihydrochloride
- HY-W009203
- L-CYSTINE, HYDROCHLORIDE (1:2)
- EINECS 250-391-9
- L-Cystine dihydrochloride, >=98% (TLC)
- CS-W009919
- DA-74925
- AKOS027326901
- L-Cystine dihydrochloride, from non-animal source, BioReagent, suitable for cell culture, >=98.0% dry basis
- WFN1A47EIG
- L-cystinedihydrochloride
- (2R,2'R)-3,3'-disulfanediylbis(2-aminopropanoic acid) dihydrochloride
- (H-Cys-OH)2.2HCl
- DTXSID101335748
- (2R)-2-amino-3-{[(2R)-2-amino-2-carboxyethyl]disulfanyl}propanoic acid dihydrochloride
- (H-Cys-OH)2 . 2HCl
- EN300-256900
- NS00083887
- L-Cystine HCl
- L-Cystine, dihydrochloride
- 30925-07-6
- AS-58844
- UNII-WFN1A47EIG
- MFCD00070399
- SCHEMBL258646
- L-Cystine (dihydrochloride)
- cystine dihydrochloride
- Cystine, dihydrochloride
- (2R)-2-amino-3-[[(2R)-2-amino-2-carboxyethyl]disulfanyl]propanoic acid;dihydrochloride
- MDL： MFCD00070399
- Inchi： InChI=1S/C6H12N2O4S2.2ClH/c7-3(5(9)10)1-13-14-2-4(8)6(11)12;;/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12);2*1H/t3-,4-;;/m0../s1
- InChI Key： HHGZUQPEIHGQST-RGVONZFCSA-N
- SMILES： C([C@@H](C(=O)O)N)SSC[C@@H](C(=O)O)N.Cl.Cl

Computed Properties

Exact Mass: 311.97700
Monoisotopic Mass: 311.977
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 7
Complexity: 192
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 177A^2

Experimental Properties

Color/Form: White crystalline powder
Melting Point: 228-232℃
Boiling Point: 505.5 °C at 760 mmHg
Flash Point: 259.5 °C
Solubility: 0.5 M HCl: 50 mg/mL
Water Partition Coefficient: Soluble in hydrochloric acid. (0.5 M HCl: 50 mg/mL) Soluble in water.
PSA: 177.24000
LogP: 2.19620

L-Cystine dihydrochloride Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H314
Warning Statement： P260-P280-P301+P330+P331-P303+P361+P353-P304+P340+P310-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：1
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
TSCA：Yes
Storage Condition：Store in cold storage.

L-Cystine dihydrochloride Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-Cystine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C0520-25g	L-Cystine dihydrochloride	30925-07-6	98.0%(LC&T)	25g	￥610.0	2022-06-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	L61880-5g	L-Cystine dihydrochloride	30925-07-6		5g	¥78.0	2021-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	L61880-25g	L-Cystine dihydrochloride	30925-07-6		25g	¥248.0	2021-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	L61880-100g	L-Cystine dihydrochloride	30925-07-6		100g	¥628.0	2021-09-09
FUJIFILM	034-23941-50G	CultureSure® L-Cystine Dihydrochloride, Animal-derived-free	30925-07-6		50g	JPY 25000	2023-09-15
FUJIFILM	030-23943-250G	CultureSure® L-Cystine Dihydrochloride, Animal-derived-free	30925-07-6		250g	JPY 79300	2023-09-15
TRC	C997903-250mg	L-Cystine Dihydrochloride	30925-07-6		250mg	$ 64.00	2023-09-08
TRC	C997903-500mg	L-Cystine Dihydrochloride	30925-07-6		500mg	$ 87.00	2023-09-08
TRC	C997903-2.5g	L-Cystine Dihydrochloride	30925-07-6		2.5g	$ 109.00	2023-09-08
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R016117-100g	L-Cystine dihydrochloride	30925-07-6	99%	100g	￥140	2024-05-24

L-Cystine dihydrochloride Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:30925-07-6)L-Cystine dihydrochloride

Order Number:A820655

Stock Status:in Stock

Quantity:250g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:09

Price ($):278.0

Email:sales@amadischem.com

Product Official Link

L-Cystine dihydrochloride Related Literature

1. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
2. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
3. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
4. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
5. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182

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